N-(2-methoxybenzyl)-2-(4-methyl-6-oxopyrimidin-1(6H)-yl)acetamide

• IUPAC Name: N-[(2-methoxyphenyl)methyl]-2-(4-methyl-6-oxopyrimidin-1-yl)acetamide
• InChI: InChI=1S/C15H17N3O3/c1-11-7-15(20)18(10-17-11)9-14(19)16-8-12-5-3-4-6-13(12)21-2/h3-7,10H,8-9H2,1-2H3,(H,16,19)
• InChI Key: OWGOZDVUWYYWBQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=O)N(C=N1)CC(=O)NCC2=CC=CC=C2OC
• Molecular Formula: C15H17N3O3
• Molecular Weight: 287.31 g/mol

Description

N-(2-methoxybenzyl)-2-(4-methyl-6-oxopyrimidin-1(6H)-yl)acetamide, also known as MBO-PyA, is a synthetic compound that has been widely used in scientific research. It belongs to the class of pyrimidine derivatives and has shown promising results in various applications, including cancer research and drug discovery.

Scientific Research Applications

Synthesis and Anticancer Activity

Compounds structurally related to "N-(2-methoxybenzyl)-2-(4-methyl-6-oxopyrimidin-1(6H)-yl)acetamide" have been synthesized and evaluated for their anticancer activities. For example, the synthesis and biological activities of 5-deaza analogues of aminopterin and folic acid, which involve complex chemical synthesis processes starting from cyanouracils, have shown significant anticancer activity in vitro and in vivo, highlighting their potential as therapeutic agents against cancer (Su et al., 1986).

Antihistaminic Action

Another study synthesized and tested a compound with a similar benzyl and pyrimidinyl structure for its antihistaminic action. The synthesized compound exhibited promising bronchorelaxant effects in histamine-contracted guinea pig tracheal chains, suggesting potential applications in treating allergic reactions (Genç et al., 2013).

Design for Specific Receptor Targeting

The design, synthesis, and in vitro cytotoxic activity of certain 2-[3-phenyl-4-(pyrimidin-4-yl)-1H-pyrazol1-yl]acetamide derivatives have been explored to find new anticancer agents. This includes modifying the pyrimidine ring to improve anticancer activity against a panel of 60 cancer cell lines, demonstrating the versatility of this chemical structure in drug design (Al-Sanea et al., 2020).

Anti-Inflammatory and Analgesic Agents

Novel compounds derived from benzodifuranyl, 1,3,5-triazines, 1,3,5-oxadiazepines, and thiazolopyrimidines, based on structures including the acetamide moiety, have been synthesized for their potential as anti-inflammatory and analgesic agents. These compounds have shown significant inhibitory activity on COX-2, analgesic, and anti-inflammatory activities, indicating their potential in developing new therapeutic agents (Abu‐Hashem et al., 2020).

Versatile Reagents for Synthetic Chemistry

The development of versatile reagents for N-alkylacetamide and carbamate synthesis, such as p-methoxybenzyl and 2,4-dimethoxybenzyl N-acetylcarbamate potassium salts, underscores the utility of compounds with methoxybenzyl and acetamide components in facilitating a wide range of synthetic chemical transformations. These reagents have been used to produce substituted products in good yields, demonstrating their utility in the synthesis of natural and pharmaceutical products (Sakai et al., 2022).